Cas no 73771-35-4 (3-(Methylthio)benzaldehyde)

3-(Methylthio)benzaldehyde structure
3-(Methylthio)benzaldehyde structure
Product Name:3-(Methylthio)benzaldehyde
CAS No:73771-35-4
MF:C8H8OS
MW:152.213521003723
MDL:MFCD09864229
CID:542013
PubChem ID:12721171
Update Time:2025-04-19

3-(Methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylthio)benzaldehyde
    • 3-methylsulfanylbenzaldehyde
    • Benzaldehyde, 3-(methylthio)-
    • 3-(methylthio)benzaldehyde(SALTDATA: FREE)
    • 3-Methylmercapto-benzaldehyd
    • 3-methylthiobenzaldehyde
    • m-methylthio-benzaldehyde
    • E90285
    • 3-(methylsulfanyl)benzaldehyde
    • DTXSID00508051
    • BS-24559
    • EN300-194498
    • CS-0195571
    • XJNCVVVHUWTVCB-UHFFFAOYSA-N
    • AKOS006281446
    • 73771-35-4
    • MFCD09864229
    • 3-methylsulfanyl-benzaldehyde
    • SCHEMBL711416
    • Z1198235179
    • DB-347690
    • MDL： MFCD09864229
    • Inchi： 1S/C8H8OS/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
    • InChI Key： XJNCVVVHUWTVCB-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 152.03000
  • Monoisotopic Mass: 152.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 2.22100

3-(Methylthio)benzaldehyde Pricemore >>

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3-(Methylthio)benzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:73771-35-4)3-(Methylthio)benzaldehyde
Order Number:A1173629
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):243.0/746.0
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Amadis Chemical Company Limited
(CAS:73771-35-4)3-(Methylthio)benzaldehyde
A1173629
Purity:99%/99%
Quantity:1g/5g
Price ($):243.0/746.0
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